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Compound of Interest

Compound Name: Tetraoctyltin

Cat. No.: B036588

An In-depth Technical Guide to Commercial High-Purity Tetraoctyltin for Researchers and
Drug Development Professionals

This guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals seeking to source and utilize high-purity tetraoctyltin. It provides a
detailed overview of commercial suppliers, key technical data, and standardized experimental
protocols for analysis and handling.

Introduction to Tetraoctyltin

Tetraoctyltin (CAS No. 3590-84-9) is an organotin compound with the chemical formula
Cs2HesSn.[1][2][3][4] It is primarily used as a chemical intermediate in the manufacturing of
octyltin stabilizers for PVC and as a catalyst.[5] In a research and development context,
particularly in pharmaceuticals, high-purity grades are essential for ensuring the reliability and
reproducibility of experimental results. Its applications can range from use in specific catalytic
reactions to serving as a reference standard in analytical testing.[1][2][6][7]

Commercial Suppliers and Purity Grades

A variety of chemical suppliers offer tetraoctyltin, with purity levels often varying. For research
and pharmaceutical applications, selecting a supplier that provides comprehensive analytical
documentation, such as a Certificate of Analysis (CoA), is critical.

Key Suppliers Include:

e Sigma-Aldrich (MilliporeSigma)[8][9]
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e LGC Standards[1]

o Toronto Research Chemicals (TRC)[2][6]

e CPAChem[10]

o Matrix Scientific[6]

o Dalton Research Molecules[7]

o Pharmaffiliates[3]

e American Custom Chemicals Corporation[6]

The selection of a suitable supplier often involves a multi-step process to ensure the material
meets the stringent requirements of research and drug development.
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A logical workflow for selecting a high-purity tetraoctyltin supplier.
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Data Presentation

Quantitative data for tetraoctyltin has been aggregated from various suppliers and public

databases.

Table 1: Physical and Chemical Properties of Tetraoctyltin

Property Value Source(s)
CAS Number 3590-84-9 [1][2]1[8]
Molecular Formula C32HesSn [1112114]
Molecular Weight 571.59 g/mol [1][2][8]
Appearance Colorless to Yellow Liquid/Oil [2][8]
Density ~0.98 g/cm3 (at 20°C) [6]1[8]
Boiling Point 268°C at 13 hPa; 224°C at 1 el

mm Hg
Flash Point 180°C (356°F) [8]

Refractive Index

~1.4677

[2][6]

Soluble in Chloroform;

Solubility Sparingly soluble in Ethyl [2][6]
Acetate
Store at 2°C to 30°C, away

Storage [2][3][6][8]

from light and moisture

Table 2: Comparison of Purity Specifications from Commercial Suppliers
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Supplier/Source Stated Purity Analytical Method

LGC Standards >95% Gas Chromatography (GC)
American Custom Chemicals 98.00% Not Specified

Crysdot 95+% Not Specified

Hebei Yanxi Chemical 99% Not Specified

High-Performance Liquid

Dalton Research Molecules Typically 295%
Chromatography (HPLC)

Note: Purity and specifications may vary by batch and supplier. Always refer to the lot-specific
Certificate of Analysis.

Experimental Protocols & Methodologies

For researchers in drug development, verifying the purity of starting materials and reference
standards is a mandatory step. The following section details a generalized protocol for purity
determination using HPLC, a common technique in pharmaceutical analysis.[11][12][13]

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This protocol provides a standard methodology for assessing the purity of tetraoctyltin and
identifying potential impurities.

1. Objective: To quantify the purity of a tetraoctyltin sample and identify any related impurities
using a Reverse-Phase HPLC (RP-HPLC) method with UV detection.

2. Materials and Reagents:
o Tetraoctyltin sample
o HPLC-grade Acetonitrile (ACN)

o HPLC-grade Water (H20)
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HPLC-grade Isopropanol (IPA)

Reference Standard (if available)

C18 Reverse-Phase HPLC Column (e.g., 250 x 4.6 mm, 5 um patrticle size)

. Chromatographic Conditions (Example):

Mobile Phase A: Water

Mobile Phase B: Acetonitrile

Gradient Elution:

0-5 min: 80% B

[¢]

[e]

5-20 min: Ramp to 100% B

20-30 min: Hold at 100% B

o

[¢]

30-35 min: Return to 80% B (re-equilibration)

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detector Wavelength: 210 nm

Injection Volume: 10 pL

. Sample Preparation:

Prepare a stock solution of the tetraoctyltin sample in Isopropanol at a concentration of 1
mg/mL.

Perform a serial dilution with the mobile phase (80% ACN) to a final concentration of
approximately 0.1 mg/mL.

Filter the final solution through a 0.45 pum syringe filter before injection.
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5. Procedure:

o Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is
achieved.

* Inject a blank (mobile phase) to ensure no system contamination.
* Inject the prepared sample solution.

e Analyze the resulting chromatogram. The purity is calculated based on the area percentage
of the main peak relative to the total area of all peaks detected.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100
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An experimental workflow for the purity analysis of tetraoctyltin via HPLC.
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Synthesis and Purification Overview

High-purity tetraoctyltin is typically synthesized and then rigorously purified to remove
reactants and by-products. A common synthetic route involves the reaction of a Grignard
reagent with tin tetrachloride, or the reaction of n-chlorooctane with tin(IV) chloride.[6]
Subsequent purification is crucial for achieving high-purity grades. Techniques like high-
temperature rectification or distillation are employed to separate the desired tetraoctyltin from
impurities.[14][15]

n-Chlorooctane Tin(IV) Chloride

Synthesis Reaction

Crude Tetraoctyltin
(Contains impurities, reactants)

Deep Purification
(e.g., Rectification)

Main Fraction \ Head/Tail Fractions

High-Purity Impurities &
Tetraoctyltin (>95%) By-products

Click to download full resolution via product page

A simplified diagram of a potential synthesis and purification pathway for tetraoctyltin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b036588?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/GL/en/p/TRC-T310453
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7107663.htm
https://www.pharmaffiliates.com/en/3590-84-9-tetraoctyltin-pa270026867.html
https://www.calpaclab.com/tetraoctyltin-100-ml-for-synthesis/ala-t485692-100ml
https://stannica.com/wp-content/uploads/2019/03/ttot-tetraoctyltin-comm-grade.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL487518.htm
https://www.daltonresearchmolecules.com/
https://www.sigmaaldrich.com/SG/en/product/mm/821898
https://alkalisci.com/tetraoctyltin-1-x-100-ml-8218980100/
https://www.cpachem.com/shop/a/116713/sb51870.100mg
https://www.rroij.com/open-access/impurity-profiling-for-pharmaceutical-product-by-using-different-analytical-techniques--a-overview.pdf
https://ijarsct.co.in/Paper26031.pdf
https://www.agilent.com/cs/library/applications/5991-2796EN%20QC%20Applications%20Compendium.pdf
https://www.researchgate.net/publication/353201871_Synthesis_and_Deep_Purification_of_Tin_Tetrachloride
https://www.researchgate.net/profile/Maria-Brekhovskikh/publication/353201871_Synthesis_and_Deep_Purification_of_Tin_Tetrachloride/links/6331c0e7694dbe4bf4c3181e/Synthesis-and-Deep-Purification-of-Tin-Tetrachloride.pdf
https://www.benchchem.com/product/b036588#commercial-suppliers-of-high-purity-tetraoctyltin
https://www.benchchem.com/product/b036588#commercial-suppliers-of-high-purity-tetraoctyltin
https://www.benchchem.com/product/b036588#commercial-suppliers-of-high-purity-tetraoctyltin
https://www.benchchem.com/product/b036588#commercial-suppliers-of-high-purity-tetraoctyltin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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